2-{3-Chloro-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraen-13-yl}acetic acid

Specification

• Molecular Formula: C12H11ClN2O2S
• Molecular Weight: 282.75 g/mol
• IUPAC Name: 2-(4-chloro-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-5-yl)acetic acid
• Standard InChI: InChI=1S/C12H11ClN2O2S/c13-11-10-9-6(4-8(16)17)2-1-3-7(9)18-12(10)15-5-14-11/h5-6H,1-4H2,(H,16,17)
• Standard InChI Key: ZJRWNGMILBHESZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)SC3=C2C(=NC=N3)Cl)CC(=O)O

Introduction

2-{3-Chloro-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraen-13-yl}acetic acid is a complex heterocyclic organic compound characterized by its unique structural features, including multiple fused rings and a thioether group. This compound belongs to a class of molecules known for their potential biological activities, particularly in medicinal chemistry. The presence of a chloro substituent and a carboxylic acid functional group contributes to its chemical reactivity.

Structural Features

The molecular structure of 2-{3-Chloro-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraen-13-yl}acetic acid includes a tricyclic framework with sulfur and nitrogen atoms. This complex ring system is similar to other compounds in the same class, such as 3-chloro-5-(2-fluorophenyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca, which exhibits antimicrobial properties.

Synthesis

The synthesis of 2-{3-Chloro-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraen-13-yl}acetic acid typically involves multi-step organic reactions. These processes often require precise control over reaction conditions, such as temperature and solvent choice, to achieve high yield and purity. Techniques like chromatography may be employed for purification.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
3-Chloro-5-(2-fluorophenyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca	Similar tricyclic structure	Antimicrobial
6-Chloro-8-thia-tricyclo[7.4.0]	Contains thioether and diazine rings	Anticancer
3-Chloro-N-(substituted phenyl)acetamides	Acetamide derivative	Anti-inflammatory